Cas no 20419-69-6 (9H-Purine,2,6-diethoxy-)

• Product Name: 9H-Purine,2,6-diethoxy-
• CAS No: 20419-69-6
• MF: C₉H₁₂N₄O₂
• MW: 208.21718120575
• CID: 288006
• PubChem ID: 4401570
• Update Time: 2025-04-19

9H-Purine,2,6-diethoxy- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,2,6-diethoxy-
• 2,6-diethoxy-7H-purine
• NSC-112523
• 20419-69-6
• NSC112523
• NSC 112523
• DTXSID60402869

• Inchi： 1S/C9H12N4O2/c1-3-14-8-6-7(11-5-10-6)12-9(13-8)15-4-2/h5H,3-4H2,1-2H3,(H,10,11,12,13)
• InChI Key： ULKSPUWPWKASIW-UHFFFAOYSA-N
• SMILES： O(CC)C1=C2C(N=CN2)=NC(=N1)OCC

Computed Properties

• Exact Mass: 208.09616
• Monoisotopic Mass: 208.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.9A^2

Experimental Properties

• Density: 1.38
• Boiling Point: 278.3°Cat760mmHg
• Flash Point: 101.1°C
• Refractive Index: 1.629
• PSA: 67.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives